1-Cyclohexyl-5-[(piperidin-1-yl)methyl]-1H-benzimidazol-2-amine

• CAS No.: 509094-07-9
• Molecular Formula: C19H28N4
• Molecular Weight: 312.5 g/mol
• IUPAC Name: 1-cyclohexyl-5-(piperidin-1-ylmethyl)benzimidazol-2-amine
• InChI: InChI=1S/C19H28N4/c20-19-21-17-13-15(14-22-11-5-2-6-12-22)9-10-18(17)23(19)16-7-3-1-4-8-16/h9-10,13,16H,1-8,11-12,14H2,(H2,20,21)
• InChI Key: MWAXQRIPOXKQAZ-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)N2C3=C(C=C(C=C3)CN4CCCCC4)N=C2N

Description

1-Cyclohexyl-5-[(piperidin-1-yl)methyl]-1H-benzimidazol-2-amine is a useful research compound. Its molecular formula is C19H28N4 and its molecular weight is 312.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N1-cyclohexyl-4-(piperidin-1-ylmethyl)benzene-1,2-diamine from step3 in methanol (200 mL) was added to a mixture of 5 M cyanogen bromide in acetonitrile (3.2 mL) and water (100 mL) dropwise over 1 hr with stirring. After 4.5 hr total reaction time, the mixture was evaporated to dryness. The residue was purified by preparative HPLC chromatography to yield 2.23 g of the title compound as the bis-TFA salt.